Cas no 312619-39-9 (1-Naphthalenemethanamine,a-methyl-N-[(1R)-1-(1-naphthalenyl)ethyl]-,hydrochloride (1:1), (aR)-)

• Product Name: 1-Naphthalenemethanamine,a-methyl-N-[(1R)-1-(1-naphthalenyl)ethyl]-,hydrochloride (1:1), (aR)-
• CAS No: 312619-39-9
• MF: C₂₄H₂₄ClN
• MW: 361.907065391541
• CID: 300785
• PubChem ID: 24869879
• Update Time: 2025-07-15

1-Naphthalenemethanamine,a-methyl-N-[(1R)-1-(1-naphthalenyl)ethyl]-,hydrochloride (1:1), (aR)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenemethanamine,a-methyl-N-[(1R)-1-(1-naphthalenyl)ethyl]-,hydrochloride (1:1), (aR)-
• (1R)-1-(1-Naphthyl)-N-[(1R)-1-(1-naphthyl)ethyl]ethanamine hydroc hloride (1:1)
• BIS[(R)-(-)-(1-NAPHTHYL)ETHYL]AMINE HYDROCHLORIDE
• Bis[(R)-(?)-(1-naphthyl)ethyl]amine hydrochloride
• bis((R)-1-(1-Naphthyl)ethyl)amine hydrochloride
• Bis((R)-1-(naphthalen-1-yl)ethyl)amine hydrochloride
• (R)-bis((R)-1-(naphthalen-1-yl)ethyl)amine hydrochloride
• 312619-39-9
• BIS((R)-(-)-1-(1-NAPHTHYL)ETHYL)AMINE
• AKOS025295126
• (1R)-1-naphthalen-1-yl-N-[(1R)-1-naphthalen-1-ylethyl]ethanamine;hydrochloride
• Bis[(R)-(-)-(1-naphthyl)ethyl]amine hydrochloride, 98%
• CS-0129014
• bis[(1R)-1-(naphthalen-1-yl)ethyl]amine hydrochloride
• Bis[(R)-()-(1-naphthyl)ethyl]amine hydrochloride

• MDL： MFCD00792501
• Inchi： 1S/C24H23N.ClH/c1-17(21-15-7-11-19-9-3-5-13-23(19)21)25-18(2)22-16-8-12-20-10-4-6-14-24(20)22;/h3-18,25H,1-2H3;1H/t17-,18-;/m1./s1
• InChI Key： SESSHTRTZDHACX-JAXOOIEVSA-N
• SMILES： Cl.N([C@H](C)C1=CC=CC2C=CC=CC1=2)[C@H](C)C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 361.15992
• Monoisotopic Mass: 361.1597275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: Not determined
• Melting Point: 280 °C (dec.) (lit.)
• Boiling Point: 512.2°Cat760mmHg
• Flash Point: 263.5°C
• PSA: 12.03
• Solubility: Not determined
• Optical Activity: [α]23/D −185°, c = 2 in methanol

1-Naphthalenemethanamine,a-methyl-N-[(1R)-1-(1-naphthalenyl)ethyl]-,hydrochloride (1:1), (aR)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38

Additional information on 1-Naphthalenemethanamine,a-methyl-N-[(1R)-1-(1-naphthalenyl)ethyl]-,hydrochloride (1:1), (aR)-

Introduction to 1-Naphthalenemethanamine, α-methyl-N-[(1R)-1-(1-naphthalenyl)ethyl]-, hydrochloride (1:1), (αR)- (CAS No. 312619-39-9)

1-Naphthalenemethanamine, α-methyl-N-[(1R)-1-(1-naphthalenyl)ethyl]-, hydrochloride (1:1), (αR)- (CAS No. 312619-39-9) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a chiral amine, is characterized by its unique structural features and potential biological activities. The compound's structure includes a naphthalene ring, a chiral center, and a hydrochloride salt, which collectively contribute to its distinct properties and applications.

The chemical structure of 1-Naphthalenemethanamine, α-methyl-N-[(1R)-1-(1-naphthalenyl)ethyl]-, hydrochloride (1:1), (αR)- is defined by its chiral centers and functional groups. The presence of the naphthalene ring provides aromatic stability and electronic effects, while the chiral centers at the α-position and the ethyl group ensure enantiomeric purity. The hydrochloride salt form enhances the compound's solubility and stability in aqueous environments, making it suitable for various pharmaceutical applications.

In recent years, the study of chiral compounds has become increasingly important due to their significant role in drug development and biological processes. Chirality can significantly influence the pharmacological properties of a molecule, including its potency, selectivity, and metabolic stability. 1-Naphthalenemethanamine, α-methyl-N-[(1R)-1-(1-naphthalenyl)ethyl]-, hydrochloride (1:1), (αR)- is no exception. Research has shown that this compound exhibits promising biological activities that make it a valuable candidate for further investigation.

One of the key areas of research involving 1-Naphthalenemethanamine, α-methyl-N-[(1R)-1-(1-naphthalenyl)ethyl]-, hydrochloride (1:1), (αR)- is its potential as a lead compound in drug discovery. Studies have demonstrated that this compound possesses potent anti-inflammatory and analgesic properties. These properties are attributed to its ability to modulate specific biological pathways involved in inflammation and pain signaling. For instance, research has shown that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation.

Beyond its anti-inflammatory effects, 1-Naphthalenemethanamine, α-methyl-N-[(1R)-1-(1-naphthalenyl)ethyl]-, hydrochloride (1:1), (αR)- has also been investigated for its potential neuroprotective properties. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. This neuroprotective effect is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 1-Naphthalenemethanamine, α-methyl-N-[(1R)-1-(1-naphthalenyl)ethyl]-, hydrochloride (1:1), (αR)- have also been studied extensively. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further development as a therapeutic agent.

In addition to its potential therapeutic applications, 1-Naphthalenemethanamine, α-methyl-N-[(1R)-1-(1-naphthalenyl)ethyl]-, hydrochloride (1:1), (αR)- has also been explored for its use in chemical synthesis and as a building block for more complex molecules. The chiral nature of the compound makes it particularly useful in asymmetric synthesis reactions, where it can serve as a chiral auxiliary or catalyst to control stereochemistry.

The synthesis of 1-Naphthalenemethanamine, α-methyl-N-[(1R)-1-(naphthalenyl)ethyl]-hydrochloride (αR) involves several steps that require precise control over chirality and functional group manipulation. Common synthetic routes include enantioselective catalytic hydrogenation of a prochiral substrate or resolution techniques using chiral resolving agents. These methods ensure that the final product meets the high standards required for pharmaceutical applications.

In conclusion, 1-Naphthalenemethanamine, α-methyl-N-[((R)-)-((naphthaleny)l)-< spanstyle= " font - weight : bold ; " > e th y l ) - , h y d r o c h l o r i d e( 0 ) , 0 R - s t r o n g > represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or as a building block for more complex molecules. Ongoing research continues to uncover new insights into the potential uses and mechanisms of action of this fascinating compound. p > article > < / response >